6-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-3-methyltriazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C15H14N6O2/c1-19-14-13(17-18-19)15(23)20(9-16-14)8-12(22)21-7-6-10-4-2-3-5-11(10)21/h2-5,9H,6-8H2,1H3
• InChI Key: ZCJFGCRMSFCJID-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C=N2)CC(=O)N3CCC4=CC=CC=C43)N=N1
• Molecular Formula: C15H14N6O2
• Molecular Weight: 310.31 g/mol

Description

The compound “6-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” is a complex organic molecule. It contains an indole nucleus, which is a bioactive aromatic compound that has been found in many important synthetic drug molecules. Indole derivatives have been shown to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Scientific Research Applications

Kinase Inhibition

• . This kinase selectivity makes it a promising candidate for therapeutic intervention.
• .

Antitumor Potential

• Researchers synthesized related compounds, such as 1-substituted-2-(5-substituted-1-phenyl-1-H-pyrazol-3-yl)-1H-benzo[d]imidazole and 4-(1-chloro-1H-benzo[d]imidazol-2-yl)-6-fluoropyrimidin-2-amine, evaluating their antitumor potential against different cell lines. .

Enzyme Inhibition Studies

• In enzyme inhibition assays, F5060-0019 was tested against specific substrates. .

Mechanism of Action

Target of Action

It is known that indole derivatives, which are part of the structure of f5060-0019, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, some indole derivatives have been reported to inhibit certain enzymes, leading to their antiviral or anticancer activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . These pathways and their downstream effects can vary widely depending on the specific targets and mode of action of the indole derivative.

Result of Action

Indole derivatives are known to have various biological activities, which can result in a range of molecular and cellular effects . For instance, some indole derivatives have been reported to have antiviral activity, which could involve inhibiting viral replication at the molecular level and protecting cells from viral infection at the cellular level .